molecular formula C2Br3ClO B1595613 Tribromoacetyl chloride CAS No. 34718-47-3

Tribromoacetyl chloride

Cat. No. B1595613
CAS RN: 34718-47-3
M. Wt: 315.18 g/mol
InChI Key: RDBMNMVDVKRYKW-UHFFFAOYSA-N
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Description

Tribromoacetyl chloride is a useful research compound. Its molecular formula is C2Br3ClO and its molecular weight is 315.18 g/mol. The purity is usually 95%.
The exact mass of the compound Tribromoacetyl chloride is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

34718-47-3

Product Name

Tribromoacetyl chloride

Molecular Formula

C2Br3ClO

Molecular Weight

315.18 g/mol

IUPAC Name

2,2,2-tribromoacetyl chloride

InChI

InChI=1S/C2Br3ClO/c3-2(4,5)1(6)7

InChI Key

RDBMNMVDVKRYKW-UHFFFAOYSA-N

SMILES

C(=O)(C(Br)(Br)Br)Cl

Canonical SMILES

C(=O)(C(Br)(Br)Br)Cl

Other CAS RN

34718-47-3

Pictograms

Corrosive

Origin of Product

United States

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